1-(2-Ethoxyphenyl)-3-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)urea
• InChI: InChI=1S/C22H19N3O4/c1-2-28-19-9-5-3-7-16(19)25-22(27)23-14-11-12-18-15(13-14)21(26)24-17-8-4-6-10-20(17)29-18/h3-13H,2H2,1H3,(H,24,26)(H2,23,25,27)
• InChI Key: GHLUNFVVBRVCNI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O
• Molecular Formula: C22H19N3O4
• Molecular Weight: 389.4 g/mol

Description

The compound “1-(2-Ethoxyphenyl)-3-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)urea” is a complex organic molecule. It contains a urea group, an ethoxyphenyl group, and a dibenzo[b,f][1,4]oxazepin-2-yl group. The dibenzo[b,f][1,4]oxazepin-2-yl group is a bicyclic structure that includes a seven-membered ring with an oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The dibenzo[b,f][1,4]oxazepin-2-yl group would likely contribute significantly to the compound’s overall shape and properties.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The urea group could potentially participate in acid-base reactions, while the ethoxyphenyl group might undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxy group could increase its solubility in organic solvents.

Scientific Research Applications

Urea Derivatives and Their Biological Significance

Urea derivatives, including those with complex structures, have been extensively researched for their biological activities. For instance, urea-based compounds like 2-(thio)ureabenzothiazoles have shown a broad spectrum of biological activities, indicating their importance in medicinal chemistry (Rosales-Hernández et al., 2022). These findings suggest that urea derivatives can be pivotal in developing new therapeutic agents due to their versatile pharmacological properties.

Oxazines and Benzoxazines in Synthesis

The chemistry of 1,2-oxazines and 1,2-benzoxazines, related to the core structure of the mentioned compound, has been explored for their potential in synthesizing novel chemical entities. Such compounds are obtained through specific reactions involving urea, highlighting their synthetic versatility and potential application in creating novel materials or biologically active molecules (Sainsbury, 1991).

Urea Biosensors and Biotechnology Applications

The development of urea biosensors reflects the integration of urea derivatives in biotechnological applications, especially for medical and environmental monitoring (Botewad et al., 2021). Such advancements indicate the potential for urea-based compounds in diagnostic technologies and their role in understanding and managing various health conditions.

Environmental and Health Implications

Research on the environmental fate and human-health-related consequences of chemical compounds, including urea derivatives, underscores the importance of assessing the safety and ecological impact of these substances (Bilal & Iqbal, 2019; Haman et al., 2015). Such studies provide essential insights into the responsible use and management of chemical compounds in various industries.

Future Directions

Further studies could focus on synthesizing this compound and investigating its properties and potential applications. Its structural similarity to known bioactive compounds suggests it could have interesting biological activities worth exploring.